![molecular formula C17H15FN4O2S B3925452 N-(4-fluorophenyl)-N'-[5-(1-phenoxyethyl)-1,3,4-thiadiazol-2-yl]urea](/img/structure/B3925452.png)
N-(4-fluorophenyl)-N'-[5-(1-phenoxyethyl)-1,3,4-thiadiazol-2-yl]urea
Overview
Description
N-(4-fluorophenyl)-N'-[5-(1-phenoxyethyl)-1,3,4-thiadiazol-2-yl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as FPTU, and it is a member of the thiadiazole class of compounds. FPTU has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and potential future directions have been the subject of numerous studies.
Mechanism of Action
The mechanism of action of FPTU is not completely understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth, inflammation, and other physiological processes. FPTU has been shown to inhibit the activity of several enzymes, including tyrosine kinase and carbonic anhydrase, which are involved in cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
FPTU has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders. FPTU has also been shown to possess potent antitumor activity against various cancer cell lines, and it has been found to inhibit the activity of several enzymes involved in cell growth and angiogenesis.
Advantages and Limitations for Lab Experiments
FPTU has several advantages as a research tool, including its potent antitumor activity and anti-inflammatory properties. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on FPTU, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine the potential side effects and toxicity of FPTU at different concentrations.
Scientific Research Applications
FPTU has been studied extensively for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, FPTU has been shown to exhibit potent antitumor activity against various cancer cell lines. In pharmacology, FPTU has been found to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders. In biochemistry, FPTU has been shown to inhibit the activity of several enzymes, including tyrosine kinase and carbonic anhydrase, which are involved in various physiological processes.
properties
IUPAC Name |
1-(4-fluorophenyl)-3-[5-(1-phenoxyethyl)-1,3,4-thiadiazol-2-yl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN4O2S/c1-11(24-14-5-3-2-4-6-14)15-21-22-17(25-15)20-16(23)19-13-9-7-12(18)8-10-13/h2-11H,1H3,(H2,19,20,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBOSLVCMIFHMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN=C(S1)NC(=O)NC2=CC=C(C=C2)F)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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